Cas no 106204-62-0 (1-[2,6-dichloro-4-(trifluoromethyl)phenyl]-3,5-dimethylpyrazole)

1-[2,6-dichloro-4-(trifluoromethyl)phenyl]-3,5-dimethylpyrazole structure
106204-62-0 structure
Product Name:1-[2,6-dichloro-4-(trifluoromethyl)phenyl]-3,5-dimethylpyrazole
CAS No:106204-62-0
MF:C12H9Cl2F3N2
MW:309.114471197128
CID:1174272
PubChem ID:2741092
Update Time:2025-04-20

1-[2,6-dichloro-4-(trifluoromethyl)phenyl]-3,5-dimethylpyrazole Chemical and Physical Properties

Names and Identifiers

    • 1-[2,6-dichloro-4-(trifluoromethyl)phenyl]-3,5-dimethylpyrazole
    • SEW05005
    • AC1MCD0Y
    • CTK0G3636
    • 1H-Pyrazole, 1-[2,6-dichloro-4-(trifluoromethyl)phenyl]-3,5-dimethyl-
    • 1-(2,6-dichloro-4-trifluoromethylphenyl)-3,5-dimethylpyrazole
    • ZINC00110936
    • 3,5-dimethyl-1-(2,6-dichloro-4-trifluoromethylphenyl)-1H-pyrazole
    • ACMC-20m9uh
    • SureCN6976717
    • SEW05005; AC1MCD0Y; CTK0G3636; 1H-Pyrazole, 1-[2,6-dichloro-4-(trifluoromethyl)phenyl]-3,5-dimethyl-; 1-(2,6-dichloro-4-trifluoromethylphenyl)-3,5-dimethylpyrazole; ZINC00110936; 3,5-dimethyl-1-(2,6-dichloro-4-trifluoromethylphenyl)-1H-pyrazole; 1-(2,6-Dichloro-4-trifluoromethylphenyl)-3,5-dimethylpyrazole; ACMC-20m9uh; SureCN6976717;
    • DTXSID30372409
    • CCG-250253
    • BRD-K58689556-001-01-2
    • 106204-62-0
    • SCHEMBL6976717
    • Inchi: 1S/C12H9Cl2F3N2/c1-6-3-7(2)19(18-6)11-9(13)4-8(5-10(11)14)12(15,16)17/h3-5H,1-2H3
    • InChI Key: NWVMGWMIQCRKNB-UHFFFAOYSA-N
    • SMILES: ClC1C=C(C(F)(F)F)C=C(C=1N1C(C)=CC(C)=N1)Cl

Computed Properties

  • Exact Mass: 308.0094882g/mol
  • Monoisotopic Mass: 308.0094882g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 1
  • Complexity: 315
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.8
  • Topological Polar Surface Area: 17.8Ų
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